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Compound of Interest

Compound Name: 5-Chloro-2-mercaptobenzothiazole

Cat. No.: B1225071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological data available for 5-Chloro-2-mercaptobenzothiazole (5-CMBT)

is limited. Much of the detailed toxicological assessment, particularly concerning chronic

effects, is based on data from its parent compound, 2-mercaptobenzothiazole (MBT). This

review synthesizes the available information on 5-CMBT and leverages data from MBT to

provide a more comprehensive, albeit provisional, toxicological profile. The structural similarity

between the two compounds allows for some level of read-across, but caution is advised when

extrapolating findings from MBT to 5-CMBT.

Executive Summary
5-Chloro-2-mercaptobenzothiazole (CAS No: 5331-91-9) is a chlorinated derivative of 2-

mercaptobenzothiazole. This document provides a comprehensive review of the available

toxicological data for 5-CMBT to support risk assessment and guide future research. The

primary data for 5-CMBT indicates moderate acute toxicity via oral, dermal, and inhalation

routes, and it is classified as a skin and eye irritant. Detailed studies on genotoxicity,

carcinogenicity, and reproductive toxicity for 5-CMBT are not readily available in the public

domain. Therefore, this review incorporates data from the well-studied parent compound, 2-

mercaptobenzothiazole (MBT), to infer potential hazards.
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Available data from safety data sheets and chemical databases indicate that 5-Chloro-2-
mercaptobenzothiazole is classified as a Category 4 substance for acute oral, dermal, and

inhalation toxicity under the Globally Harmonized System (GHS).[1][2] An oral LD50 of 3200

mg/kg body weight has been reported for both mice and rats.

Table 1: Acute Toxicity Data for 5-Chloro-2-mercaptobenzothiazole

Endpoint Species Route Value
Classificati
on

Reference

LD50 Mouse, Rat Oral
3200 mg/kg

bw
Category 4

Acute Toxicity - Dermal - Category 4 [1][2]

Acute Toxicity - Inhalation - Category 4 [1][2]

Irritation and Sensitization
5-CMBT is classified as a skin irritant (Category 2) and a serious eye irritant (Category 2).[1][2]

It may also cause respiratory irritation. While specific sensitization data for 5-CMBT is not

available, the parent compound, MBT, is a known skin sensitizer.

Table 2: Irritation Data for 5-Chloro-2-mercaptobenzothiazole

Endpoint Result Classification

Skin Irritation Irritant Category 2

Eye Irritation Serious Irritant Category 2

Respiratory Irritation Potential Irritant -

Experimental Protocols (General)
Standard OECD guidelines are typically followed for these assessments.

Acute Dermal Irritation/Corrosion (OECD 404): The test substance is applied to the shaved

skin of experimental animals (typically rabbits) under a semi-occlusive patch for a defined

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1225071?utm_src=pdf-body
https://www.benchchem.com/product/b1225071?utm_src=pdf-body
https://echa.europa.eu/pl/brief-profile/-/briefprofile/100.226.882
https://www.fishersci.com/store/msds?partNumber=AAA1674714&productDescription=5-CHLRO-2-MERCAPTOBENZOTHI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1225071?utm_src=pdf-body
https://echa.europa.eu/pl/brief-profile/-/briefprofile/100.226.882
https://www.fishersci.com/store/msds?partNumber=AAA1674714&productDescription=5-CHLRO-2-MERCAPTOBENZOTHI+25G&vendorId=VN00024248&countryCode=US&language=en
https://echa.europa.eu/pl/brief-profile/-/briefprofile/100.226.882
https://www.fishersci.com/store/msds?partNumber=AAA1674714&productDescription=5-CHLRO-2-MERCAPTOBENZOTHI+25G&vendorId=VN00024248&countryCode=US&language=en
https://echa.europa.eu/pl/brief-profile/-/briefprofile/100.226.882
https://www.fishersci.com/store/msds?partNumber=AAA1674714&productDescription=5-CHLRO-2-MERCAPTOBENZOTHI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1225071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


period. The skin is then observed for signs of erythema and edema at specified intervals.

Acute Eye Irritation/Corrosion (OECD 405): A small amount of the test substance is instilled

into the conjunctival sac of one eye of an experimental animal (typically a rabbit). The eye is

then observed for opacity, iritis, and conjunctival redness and chemosis at specified intervals.

Genotoxicity
Specific genotoxicity studies for 5-Chloro-2-mercaptobenzothiazole were not identified. For

the parent compound, 2-mercaptobenzothiazole (MBT), the genotoxicity profile is mixed. In

vitro studies have shown some evidence of clastogenic effects in mammalian cells, while in

vivo studies have generally been negative.

Carcinogenicity
No carcinogenicity studies for 5-Chloro-2-mercaptobenzothiazole were found. The parent

compound, 2-mercaptobenzothiazole (MBT), has been classified by the International Agency

for Research on Cancer (IARC) as "probably carcinogenic to humans" (Group 2A). This

classification is based on limited evidence in humans and sufficient evidence in experimental

animals.

Reproductive and Developmental Toxicity
Data on the reproductive and developmental toxicity of 5-Chloro-2-mercaptobenzothiazole is

not available. Studies on the parent compound, MBT, have not indicated specific reproductive

or developmental toxicity.

Toxicokinetics
No toxicokinetic data for 5-Chloro-2-mercaptobenzothiazole were identified.

Signaling Pathways and Mechanisms of Toxicity
(Hypothesized)
Due to the lack of specific mechanistic data for 5-CMBT, the following workflow for assessing

its toxicological profile is proposed. This workflow outlines a logical progression from initial
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hazard identification to a more detailed mechanistic understanding, which is currently a

knowledge gap.
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Hypothesized Toxicological Assessment Workflow for 5-CMBT

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

In vitro Assays
(Ames, Chromosomal Aberration)

Irritation Studies
(Skin, Eye) Sensitization Assays

In vivo Assays
(Micronucleus Test)

Carcinogenicity Bioassays Reproductive & Developmental
Toxicity Studies

Toxicokinetic Studies
(ADME) Signaling Pathway Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway for 5-CMBT Toxicity

5-CMBT Exposure

Metabolic Activation
(e.g., CYP450)
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DNA Damage Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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